Cas no 1251595-26-2 (2-{3-(4-methylpiperidin-1-yl)sulfonyl-2-oxo-1,2-dihydropyridin-1-yl}-N-(2-phenylethyl)acetamide)

• Product Name: 2-{3-(4-methylpiperidin-1-yl)sulfonyl-2-oxo-1,2-dihydropyridin-1-yl}-N-(2-phenylethyl)acetamide
• CAS No: 1251595-26-2
• MF: C₂₁H₂₇N₃O₄S
• MW: 417.521784067154
• CID: 6491502
• Update Time: 2025-06-11

2-{3-(4-methylpiperidin-1-yl)sulfonyl-2-oxo-1,2-dihydropyridin-1-yl}-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(4-methylpiperidin-1-yl)sulfonyl-2-oxo-1,2-dihydropyridin-1-yl}-N-(2-phenylethyl)acetamide
• 1(2H)-Pyridineacetamide, 3-[(4-methyl-1-piperidinyl)sulfonyl]-2-oxo-N-(2-phenylethyl)-

• Inchi： 1S/C21H27N3O4S/c1-17-10-14-24(15-11-17)29(27,28)19-8-5-13-23(21(19)26)16-20(25)22-12-9-18-6-3-2-4-7-18/h2-8,13,17H,9-12,14-16H2,1H3,(H,22,25)
• InChI Key： PRPZUORVUBGOJF-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(NCCC2=CC=CC=C2)=O)C=CC=C1S(N1CCC(C)CC1)(=O)=O

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 14.70±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 2-{3-(4-methylpiperidin-1-yl)sulfonyl-2-oxo-1,2-dihydropyridin-1-yl}-N-(2-phenylethyl)acetamide

Introduction to 2-{3-(4-methylpiperidin-1-yl)sulfonyl-2-oxo-1,2-dihydropyridin-1-yl}-N-(2-phenylethyl)acetamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1251595-26-2, specifically named as 2-{3-(4-methylpiperidin-1-yl)sulfonyl-2-oxo-1,2-dihydropyridin-1-yl}-N-(2-phenylethyl)acetamide, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention due to their structural complexity and potential biological activities. The presence of multiple functional groups, including a piperidine moiety, a sulfonyl group, and an acetamide moiety, contributes to its unique chemical properties and makes it a promising candidate for further investigation.

In recent years, the development of novel therapeutic agents has been heavily influenced by the discovery of small molecules that can modulate biological pathways with high specificity. The structure of 2-{3-(4-methylpiperidin-1-yl)sulfonyl-2-oxo-1,2-dihydropyridin-1-yl}-N-(2-phenylethyl)acetamide exhibits characteristics that are particularly relevant to this goal. The piperidine ring is a common feature in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. The sulfonyl group enhances the molecule's solubility and binding affinity, while the acetamide moiety provides a site for further functionalization.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Piperidine derivatives have been extensively studied for their role in modulating neurotransmitter systems, particularly in conditions such as depression and anxiety. The specific arrangement of atoms in 2-{3-(4-methylpiperidin-1-yl)sulfonyl-2-oxo-1,2-dihydropyridin-1-yl}-N-(2-phenylethyl)acetamide suggests that it may interact with serotonin receptors, which are critical in regulating mood and behavior. Preliminary studies have indicated that such compounds can exhibit potent effects on these receptors without causing significant side effects.

Moreover, the compound's structure also suggests potential applications in the field of anti-inflammatory research. Sulfonyl groups are known to possess anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. The presence of this group in 2-{3-(4-methylpiperidin-1-yl)sulfonyl-2-oxo-1,2-dihydropyridin-1-yl}-N-(2-phenylethyl)acetamide may contribute to its ability to modulate inflammatory pathways, making it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Recent advancements in drug design have emphasized the importance of targeting inflammation directly, and this compound aligns well with this approach.

The synthesis of 2-{3-(4-methylpiperidin-1-yl)sulfonyl}-\*\*2\*\*-oxo\*\*\*-\*\*1\*\*,\*\*2\*\*-dihydropyridin\*\*-\*\*1\*\*-yl\*\*-N-\*(\*\*2\*\*-phenylethyl)acetamide is another area where significant progress has been made. The development of efficient synthetic routes is crucial for both academic research and industrial applications. Researchers have recently reported novel methodologies for constructing complex heterocyclic structures like this one. These methods often involve multi-step reactions that require careful optimization to ensure high yields and purity. The use of advanced catalytic systems has also improved the efficiency of these synthetic processes.

In addition to its potential therapeutic applications, 1251595\-\*26\-\* has attracted interest due to its role as an intermediate in the synthesis of more complex molecules. In drug discovery pipelines, intermediates like this are invaluable for building libraries of compounds that can be screened for biological activity. The structural features of this compound make it a versatile building block that can be modified in various ways to explore different chemical spaces. This flexibility is particularly important in early-stage drug discovery where the goal is to identify lead compounds with promising properties.

The computational modeling of CAS no 1251595\-\*26\-\* has also seen significant advancements recently. Molecular dynamics simulations and quantum mechanical calculations are now routinely used to predict the behavior of molecules like this one at an atomic level. These computational techniques provide insights into how the compound might interact with biological targets and help guide experimental design. For instance, they can be used to identify optimal binding orientations or predict potential side effects before costly laboratory experiments are conducted.

One particularly exciting area of research involves using 1251595\-\*26\-\* as a scaffold for developing new antiviral agents. Viruses continue to pose significant challenges to global health, and there is a constant need for novel antiviral drugs. The structural features of this compound make it a good candidate for designing molecules that can inhibit viral replication. Recent studies have shown that certain piperidine derivatives can disrupt viral protease activity or interfere with other essential viral processes. Further investigation into the antiviral potential of CAS no 1251595\-\*26\-\* could lead to new treatments for viral infections.

Another emerging application is in the field of cancer research. Cancer cells often exhibit altered signaling pathways that contribute to their growth and survival. Small molecules like 1251595\-\*26\-\* can be designed to target these aberrant pathways effectively. Preliminary data suggest that compounds with similar structures may inhibit kinases or other enzymes involved in cancer progression. While more research is needed to fully understand its potential, CAS no 1251595\-\*26\-\* represents an exciting opportunity for developing new anticancer therapies.

The environmental impact of synthesizing and using compounds like CAS no 1251595\-\*26\-\* is also an important consideration today. Green chemistry principles emphasize the development of sustainable synthetic methods that minimize waste and reduce environmental harm. Researchers are increasingly focusing on using renewable feedstocks and designing reactions that are energy-efficient and atom-economical. These efforts not only benefit the environment but can also improve the cost-effectiveness of drug production.

In conclusion,CAS no 1251595\-26\- represents a promising molecule with diverse applications in chemical biology and pharmaceutical research。 Its unique structure， which includes functional groups such as piperidine， sulfonyl，and acetamide，makes it a versatile candidate for further exploration。 Recent advancements in synthetic chemistry， computational modeling，and drug discovery methodologies have positioned this compound as a valuable tool for developing new therapeutic agents。 Whether it is used as an intermediate，a scaffold，or a direct therapeutic，CAS no 1251595\-26\- has significant potential to contribute to advances in medicine。